Cas no 898479-12-4 (N-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-1,2,4triazolo1,5-apyrimidin-7-amine)

• Product Name: N-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-1,2,4triazolo1,5-apyrimidin-7-amine
• CAS No: 898479-12-4
• MF: C₁₃H₉ClF₃N₅
• MW: 327.692270994186
• CID: 5331575
• Update Time: 2025-07-01

N-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-1,2,4triazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-3-(trifluoromethyl)phenyl]-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• N-(4-chloro-3-(trifluoromethyl)phenyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• BDBM28837
• N-[4-chloro-3-(trifluoromethyl)phenyl]-N-(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amine
• N-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-1,2,4triazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C13H9ClF3N5/c1-7-4-11(22-12(20-7)18-6-19-22)21-8-2-3-10(14)9(5-8)13(15,16)17/h2-6,21H,1H3
• InChI Key： ITPXNGJRJDEAPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)NC1=CC(C)=NC2=NC=NN12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 3.9
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-1,2,4triazolo1,5-apyrimidin-7-amine

Professional Introduction to N-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-1,2,4triazolo1,5-apyrimidin-7-amine (CAS No. 898479-12-4)

N-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-1,2,4triazolo1,5-apyrimidin-7-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 898479-12-4, represents a novel molecular structure with potential applications in the synthesis of bioactive molecules. The intricate arrangement of its functional groups, including a chloro-substituted phenyl ring, a trifluoromethyl group, and a triazoloapyrimidine core, makes it a subject of intense study for its pharmacological properties.

The structural features of N-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-1,2,4triazolo1,5-apyrimidin-7-amine contribute to its unique chemical behavior and reactivity. The presence of electron-withdrawing groups such as the chloro and trifluoromethyl substituents enhances its interaction with biological targets, making it a promising candidate for drug discovery. Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those involved in inflammation and cancer.

In the realm of medicinal chemistry, the synthesis of heterocyclic compounds like N-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-1,2,4triazolo1,5-apyrimidin-7-amine is a rapidly evolving area. The triazoloapyrimidine scaffold is known for its versatility in designing molecules with enhanced binding affinity and selectivity. Researchers have been exploring its derivatives to develop new therapeutic agents that can address unmet medical needs. The compound's ability to engage with multiple targets simultaneously suggests its utility in multitarget drug design strategies.

One of the most compelling aspects of N-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-1,2,4triazolo1,5-apyrimidin-7-amine is its potential in oncology research. Preliminary findings indicate that it can inhibit the activity of key enzymes involved in tumor growth and progression. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity towards biological receptors. This feature makes it an attractive scaffold for further derivatization to enhance its pharmacological profile.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors that target specific pathways implicated in diseases such as cancer and inflammatory disorders. N-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-1,2,4triazolo1,5-apyrimidin-7-am ine exemplifies how novel heterocyclic compounds can serve as valuable starting points for drug development. Its unique structural motif allows for the exploration of diverse chemical space, enabling the design of molecules with tailored biological activities.

Advances in computational chemistry have further accelerated the discovery process for compounds like N -4-chloro -3 -(trifluoromethyl)phenyl -5 -m ethyl -1 ,2 ,4 tri az ol o 1 ,5 -a py rimidin -7 -ami ne. Molecular modeling techniques have been instrumental in predicting the binding modes and interactions of this compound with biological targets. These insights have guided synthetic modifications aimed at optimizing its pharmacokinetic properties and therapeutic efficacy. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.

The synthesis of complex heterocyclic systems such as N -4-chloro -3 -(trifluoromethyl)phenyl -5 -m ethyl -1 ,2 ,4 tri az ol o 1 ,5 -a py rimidin -7 -ami ne presents both challenges and opportunities. While traditional synthetic routes may be labor-intensive, recent innovations in catalytic methods have streamlined the process. Transition metal-catalyzed reactions have enabled the efficient construction of intricate molecular frameworks, reducing reaction times and improving yields. These advancements are crucial for facilitating the rapid development of novel therapeutic agents.

In conclusion, N -4-chloro -3 -(trifluoromethyl)phenyl -5 -m ethyl -1 ,2 ,4 tri az ol o 1 ,5 -a py rimidin -7 am ine (CAS No. 89847912 04 ) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new treatments for diseases such as cancer and inflammatory disorders. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.